Cas no 915923-77-2 (7-methyl-2-(2-pyrrolidinyl)-1H-Benzimidazole)

• Product Name: 7-methyl-2-(2-pyrrolidinyl)-1H-Benzimidazole
• CAS No: 915923-77-2
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 2145922
• PubChem ID: 44827667
• Update Time: 2025-06-07

7-methyl-2-(2-pyrrolidinyl)-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2-(2-pyrrolidinyl)-1H-Benzimidazole
• 4-METHYL-2-PYRROLIDIN-2-YL-1H-BENZIMIDAZOLE
• 915923-77-2
• DB-307379
• 4-Methyl-2-(pyrrolidin-2-yl)-1H-benzo[d]imidazole
• DTXSID701257164
• 4-methyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole
• 1H-benzimidazole, 4-methyl-2-(2-pyrrolidinyl)-, monohydrochloride
• AKOS010981576
• ALBB-036265

• MDL： MFCD08691450
• Inchi： 1S/C12H15N3/c1-8-4-2-5-9-11(8)15-12(14-9)10-6-3-7-13-10/h2,4-5,10,13H,3,6-7H2,1H3,(H,14,15)
• InChI Key： KUFMTQOQTXECOQ-UHFFFAOYSA-N
• SMILES： N1CCCC1C1=NC2C(C)=CC=CC=2N1

Computed Properties

• Exact Mass: 201.127
• Monoisotopic Mass: 201.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7A^2
• XLogP3: 1.8

Additional information on 7-methyl-2-(2-pyrrolidinyl)-1H-Benzimidazole

Introduction to 7-methyl-2-(2-pyrrolidinyl)-1H-Benzimidazole (CAS No. 915923-77-2)

7-methyl-2-(2-pyrrolidinyl)-1H-Benzimidazole, with the CAS number 915923-77-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antiparasitic, and anti-inflammatory properties. The unique structural features of 7-methyl-2-(2-pyrrolidinyl)-1H-Benzimidazole make it a promising candidate for the development of novel drugs targeting various diseases.

The molecular structure of 7-methyl-2-(2-pyrrolidinyl)-1H-Benzimidazole consists of a benzimidazole core with a methyl group at the 7-position and a pyrrolidine moiety at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The benzimidazole ring system is known for its ability to form hydrogen bonds and π-π interactions, which are crucial for binding to biological targets such as enzymes and receptors. The pyrrolidine moiety, on the other hand, contributes to the compound's lipophilicity and conformational flexibility, enhancing its ability to penetrate cell membranes and interact with intracellular targets.

Recent studies have highlighted the potential of 7-methyl-2-(2-pyrrolidinyl)-1H-Benzimidazole in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate the activity of certain neurotransmitter receptors, potentially alleviating symptoms associated with these conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 7-methyl-2-(2-pyrrolidinyl)-1H-Benzimidazole exhibits potent agonistic activity at serotonin receptors, which are implicated in mood regulation and cognitive function.

In addition to its neuroprotective effects, 7-methyl-2-(2-pyrrolidinyl)-1H-Benzimidazole has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to downregulate the expression of pro-survival proteins such as Bcl-2 and Mcl-1, leading to increased apoptosis in cancer cells. These findings suggest that 7-methyl-2-(2-pyrrolidinyl)-1H-Benzimidazole could be a valuable lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of 7-methyl-2-(2-pyrrolidinyl)-1H-Benzimidazole have also been extensively studied. Its high lipophilicity allows it to cross the blood-brain barrier efficiently, making it suitable for central nervous system (CNS) disorders. Moreover, its metabolic stability ensures that it remains active in the body for an extended period, enhancing its therapeutic efficacy. However, further research is needed to optimize its pharmacokinetic profile and minimize potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-methyl-2-(2-pyrrolidinyl)-1H-Benzimidazole in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 7-methyl-2-(2-pyrrolidinyl)-1H-Benzimidazole (CAS No. 915923-77-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development in areas such as neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and bring us closer to realizing its benefits for patients.